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Compound of Interest |

2-Isopropyiphenyl Diphenyl!

Compound Name:
Phosphate-d10

Cat. No.: B15556696

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2-
Isopropylphenyl Diphenyl Phosphate-d10 (IPPDP-d10), a deuterated internal standard for
the corresponding organophosphate flame retardant. The methods outlined are applicable for
the accurate quantification of 2-Isopropylphenyl Diphenyl Phosphate in various matrices.

Introduction

2-Isopropylphenyl diphenyl phosphate (IPPDP) is an organophosphate flame retardant and
plasticizer used in a variety of consumer and industrial products. Due to its potential for
environmental persistence and human exposure, sensitive and selective analytical methods
are required for its monitoring. The use of a stable isotope-labeled internal standard, such as 2-
Isopropylphenyl Diphenyl Phosphate-d10, is crucial for accurate quantification by
compensating for matrix effects and variations in sample preparation and instrument response.
High-resolution mass spectrometry (HRMS) offers the necessary mass accuracy and resolution
to confidently identify and quantify this analyte in complex samples.
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Experimental Protocols
Sample Preparation

The choice of sample preparation method is dependent on the sample matrix. Below are
generalized protocols for common matrices.

2.1.1. Solid Samples (e.g., Dust, Sediment, Biota)
o Extraction:
o Weigh approximately 0.5 g of the homogenized solid sample into a glass centrifuge tube.

o Spike the sample with a known amount of 2-lsopropylphenyl Diphenyl Phosphate-d10
solution.

o Add 5 mL of a 1:1 (v/v) mixture of hexane and acetone.
o Vortex the sample for 1 minute, followed by ultrasonication for 30 minutes.
o Centrifuge at 3500 rpm for 10 minutes.
o Carefully transfer the supernatant to a clean glass tube.
o Repeat the extraction process twice more, combining the supernatants.
e Clean-up (if necessary):

o For complex matrices, a solid-phase extraction (SPE) clean-up step using a silica or
Florisil® cartridge may be necessary to remove interfering compounds.

» Concentration:
o Evaporate the combined extracts to near dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 1 mL of a suitable solvent, such as ethyl acetate or methanol,
for HRMS analysis.

2.1.2. Liquid Samples (e.g., Water)
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e Liquid-Liquid Extraction (LLE):

o To a 100 mL water sample, add a known amount of 2-Isopropylphenyl Diphenyl
Phosphate-d10 solution.

o Add 20 mL of dichloromethane and shake vigorously for 2 minutes, venting periodically.
o Allow the layers to separate and collect the organic (bottom) layer.
o Repeat the extraction twice with fresh 20 mL portions of dichloromethane.
o Combine the organic extracts.
e Drying and Concentration:

o Pass the combined organic extracts through anhydrous sodium sulfate to remove residual

water.

o Evaporate the solvent and reconstitute as described in the solid sample preparation
protocol.

High-Resolution Mass Spectrometry (HRMS) Analysis

Both Gas Chromatography (GC) and Liquid Chromatography (LC) can be coupled with HRMS
for the analysis of IPPDP-d10.

2.2.1. GC-HRMS Protocol

Gas Chromatograph: Agilent 7890B or equivalent.

e Column: HP-5MS (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
« Inlet: Split/splitless injector at 280 °C.

e Oven Program:

o Initial temperature: 80 °C, hold for 2 min.

o Ramp 1: 20 °C/min to 250 °C.
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o Ramp 2: 1.5 °C/min to 260 °C.

o Ramp 3: 25 °C/min to 300 °C, hold for 10 min.

e Carrier Gas: Helium at a constant flow of 1.2 mL/min.

e Mass Spectrometer: Thermo Scientific Q Exactive Orbitrap or equivalent.
 lonization Mode: Electron lonization (EIl) at 70 eV.

e Mass Resolution: = 60,000 FWHM.

e Scan Range: m/z 50-550.

2.2.2. LC-HRMS Protocol

Liguid Chromatograph: Thermo Scientific Vanquish or equivalent.
e Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um).
» Mobile Phase A: Water with 0.1% formic acid.

» Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient:

[¢]

0-2 min: 30% B.

2-15 min: 30-95% B.

[e]

15-18 min: 95% B.

o

18.1-20 min: 30% B.

[¢]

e Flow Rate: 0.3 mL/min.
e Column Temperature: 40 °C.

e Mass Spectrometer: Thermo Scientific Orbitrap Exploris or equivalent.
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lonization Mode: Heated Electrospray lonization (HESI) in positive mode.

Mass Resolution: = 70,000 FWHM for MS1, = 35,000 for MS/MS.

Scan Range: m/z 100-600.

Collision Energy: Stepped HCD (Higher-Energy C-dissociation) at 20, 30, 40 eV.

Data Presentation

Quantitative data for 2-lsopropylphenyl Diphenyl Phosphate-d10 are summarized below.
The exact mass of the non-deuterated compound is 368.1177 Da. The molecular formula for
the d10 isotopologue is C21H11D100a4P.

Table 1: High-Resolution Mass Spectrometry Data for 2-lIsopropylphenyl Diphenyl
Phosphate-d10

Parameter Value
Molecular Formula C21H11D1004P
Calculated Exact Mass 378.1805 Da
Observed [M+H]* (LC-MS) 379.1878 Da
Observed M*- (GC-MS) 378.1805 Da

Table 2: Predicted High-Resolution MS/MS Fragmentation of 2-Isopropylphenyl Diphenyl
Phosphate-d10 ([M+H]*)

Precursor lon (m/z) Fragmentlon (m/z) Putative Formula Putative Structure
379.1878 285.1097 C1sH10Ds04P [M+H - CsHe]*
379.1878 255.0314 C12Hs5Ds03P [M+H - CoH11]*
379.1878 170.0158 CeHsDsOP [M+H - C15H110s]*
379.1878 99.0083 CeHeDs [CeHs-ds+H]*
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Experimental Workflow for IPPDP-d10 Analysis
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Predicted Fragmentation of IPPDP-d10 ([M+H]+)

[C21H11D1004P+H]+
m/z 379.1878

[C15H10D504P]+ [C12H5D503P]+
m/z 285.1097 m/z 255.0314

C9H503 C603P

[C6H5D50P]+
m/z 170.0158

[C6HBD5]+

m/z 99.0083

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Note: High-Resolution Mass Spectrometry
of 2-Isopropylphenyl Diphenyl Phosphate-d10]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15556696/docs#application-note-high-resolution-
mass-spectrometry-of-2-isopropylphenyl-diphenyl-phosphate-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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